Cas no 1803764-48-8 (Methyl 6-cyano-2-iodo-3-methylbenzoate)

• Product Name: Methyl 6-cyano-2-iodo-3-methylbenzoate
• CAS No: 1803764-48-8
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 4951863
• Update Time: 2025-06-14

Methyl 6-cyano-2-iodo-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-iodo-3-methylbenzoate

• Inchi： 1S/C10H8INO2/c1-6-3-4-7(5-12)8(9(6)11)10(13)14-2/h3-4H,1-2H3
• InChI Key： DKKXJZHHLNTMKI-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=C(C#N)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-cyano-2-iodo-3-methylbenzoate

Recent Advances in the Application of Methyl 6-cyano-2-iodo-3-methylbenzoate (CAS: 1803764-48-8) in Chemical Biology and Drug Discovery

Methyl 6-cyano-2-iodo-3-methylbenzoate (CAS: 1803764-48-8) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features. This compound, characterized by the presence of a cyano group, an iodo substituent, and a methyl ester, serves as a key intermediate in the synthesis of complex molecules with potential therapeutic applications. Recent studies have highlighted its utility in cross-coupling reactions, particularly in the construction of biaryl systems, which are prevalent in many drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Methyl 6-cyano-2-iodo-3-methylbenzoate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of novel kinase inhibitors. The researchers utilized this compound to introduce a cyano-substituted aryl moiety into the core structure of the inhibitors, enhancing their binding affinity to target proteins. The study reported a significant improvement in inhibitory activity against specific cancer-related kinases, underscoring the compound's potential in oncology drug development.

In addition to its role in small molecule synthesis, Methyl 6-cyano-2-iodo-3-methylbenzoate has been employed in the development of fluorescent probes for biological imaging. A recent publication in ACS Chemical Biology described the use of this compound as a precursor for the synthesis of environment-sensitive fluorophores. The resulting probes exhibited remarkable solvatochromic properties, making them valuable tools for studying protein-ligand interactions and cellular processes in real-time.

The compound's stability under various reaction conditions has also been investigated. A 2024 study in Organic Process Research & Development explored the optimization of large-scale synthesis protocols for Methyl 6-cyano-2-iodo-3-methylbenzoate, addressing challenges related to purity and yield. The researchers developed a robust purification method that minimizes the formation of byproducts, ensuring the consistent quality of the material for pharmaceutical applications.

Emerging applications of Methyl 6-cyano-2-iodo-3-methylbenzoate include its use in the synthesis of PROTACs (Proteolysis Targeting Chimeras), a promising class of therapeutic agents. Recent work published in Nature Chemical Biology demonstrated the compound's utility in constructing the linker region of PROTAC molecules, contributing to their stability and cellular permeability. This advancement opens new avenues for targeted protein degradation strategies in drug discovery.

As research continues, the unique properties of Methyl 6-cyano-2-iodo-3-methylbenzoate (CAS: 1803764-48-8) are expected to find broader applications in medicinal chemistry and chemical biology. Its versatility as a synthetic intermediate, combined with recent methodological improvements in its handling and application, positions this compound as a valuable tool for researchers developing next-generation therapeutics and chemical probes.